Cas no 1202006-83-4 (6,7-difluoro-1-methoxyisoquinoline)

6,7-Difluoro-1-methoxyisoquinoline is a fluorinated isoquinoline derivative with notable utility in pharmaceutical and agrochemical research. The difluoro substitution at the 6 and 7 positions enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The methoxy group at the 1-position further modulates reactivity, allowing selective functionalization for targeted synthesis. This compound is particularly useful in the development of kinase inhibitors and bioactive heterocycles due to its electron-withdrawing fluorine atoms, which improve binding affinity and pharmacokinetic properties. Its high purity and well-characterized structure ensure reliability in complex synthetic applications.
6,7-difluoro-1-methoxyisoquinoline structure
1202006-83-4 structure
Product Name:6,7-difluoro-1-methoxyisoquinoline
CAS No:1202006-83-4
MF:C10H7F2NO
MW:195.165489435196
CID:2625101
PubChem ID:58380820
Update Time:2025-05-28

6,7-difluoro-1-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

    • DTXSID80729161
    • SCHEMBL2240307
    • 6,7-DIFLUORO-1-METHOXYISOQUINOLINE
    • 1202006-83-4
    • 6,7-difluoro-1-methoxyisoquinoline
    • MDL: MFCD18374921
    • Inchi: 1S/C10H7F2NO/c1-14-10-7-5-9(12)8(11)4-6(7)2-3-13-10/h2-5H,1H3
    • InChI Key: WUADJBNCRHFUQQ-UHFFFAOYSA-N
    • SMILES: FC1C(=CC2C=CN=C(C=2C=1)OC)F

Computed Properties

  • Exact Mass: 195.04957017g/mol
  • Monoisotopic Mass: 195.04957017g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 22.1Ų

6,7-difluoro-1-methoxyisoquinoline Pricemore >>

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